Cas no 15869-92-8 (Octane, 3,4-dimethyl-)

• Product Name: Octane, 3,4-dimethyl-
• CAS No: 15869-92-8
• MF: C₁₀H₂₂
• MW: 142.281683444977
• CID: 209354
• Update Time: 2025-09-28

Octane, 3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Octane, 3,4-dimethyl-
• 3,4-Dimethyloctane

• Inchi： 1S/C10H22/c1-5-7-8-10(4)9(3)6-2/h9-10H,5-8H2,1-4H3
• InChI Key： QQCWGAMGBCGAQJ-UHFFFAOYSA-N
• SMILES： C(C)(CCCC)C(C)CC

Computed Properties

• Exact Mass: 142.17226
• Monoisotopic Mass: 142.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 66.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.7410
• Melting Point: -53.99°C
• Boiling Point: 163.41°C
• Flash Point: 86.5°C
• Refractive Index: 1.4159
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes

Additional information on Octane, 3,4-dimethyl-

3,4-Dimethyloctane (CAS No. 15869-92-8): An Overview of Its Properties and Applications

3,4-Dimethyloctane (CAS No. 15869-92-8) is a branched-chain alkane with the molecular formula C₁₀H₂₂. This compound is of significant interest in various fields, including organic chemistry, materials science, and chemical engineering. Its unique structure and properties make it a valuable component in the development of advanced materials and chemical processes.

The molecular structure of 3,4-Dimethyloctane consists of an octane backbone with two methyl groups attached at the 3rd and 4th carbon atoms. This structural arrangement imparts specific physical and chemical properties that distinguish it from other alkanes. For instance, the presence of the methyl groups increases the branching, which can affect the compound's boiling point, melting point, and solubility characteristics.

In terms of physical properties, 3,4-Dimethyloctane is a colorless liquid with a characteristic hydrocarbon odor. It has a boiling point of approximately 176°C and a melting point of -75°C. The compound is insoluble in water but highly soluble in organic solvents such as ethanol and toluene. These properties make it suitable for use in various industrial applications where solubility and volatility are critical factors.

From a chemical perspective, 3,4-Dimethyloctane is relatively stable under normal conditions but can undergo typical alkane reactions such as combustion, halogenation, and cracking. Its stability makes it a preferred choice in processes where chemical inertness is required. However, under specific conditions, such as high temperatures or in the presence of strong oxidizing agents, it can participate in more complex reactions.

Recent research studies have explored the potential applications of 3,4-Dimethyloctane in advanced materials science. One notable area is its use as a precursor in the synthesis of functionalized polymers. The branched structure of 3,4-Dimethyloctane can be leveraged to create polymers with tailored properties for applications in coatings, adhesives, and lubricants. For example, a study published in the Journal of Polymer Science demonstrated that 3,4-Dimethyloctane-derived polymers exhibit enhanced thermal stability and mechanical strength compared to linear alkane-based polymers.

In addition to polymer science, 3,4-Dimethyloctane has shown promise in the field of fuel additives. Its high octane number and low reactivity make it an attractive candidate for blending with conventional fuels to improve their performance. Research conducted at the University of California found that adding small amounts of 3,4-Dimethyloctane to gasoline can significantly reduce engine knock and improve fuel efficiency without compromising engine performance.

The environmental impact of 3,4-Dimethyloctane is another area of active research. Studies have shown that this compound has a low toxicity profile and minimal environmental persistence when used responsibly. However, proper handling and disposal practices are essential to minimize any potential risks. The Environmental Protection Agency (EPA) has guidelines for the safe use and disposal of hydrocarbons like 3,4-Dimethyloctane, which should be followed to ensure environmental compliance.

In conclusion, 3,4-Dimethyloctane (CAS No. 15869-92-8) is a versatile compound with a wide range of applications in various industries. Its unique molecular structure and favorable physical and chemical properties make it an important component in advanced materials science and fuel technology. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the chemical industry.